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Compound of Interest

Compound Name: Chloroxylenol (Standard)

Cat. No.: B1207549 Get Quote

Chloroxylenol (PCMX), a common antiseptic and disinfectant, requires careful handling and

disposal to ensure the safety of laboratory personnel and to prevent environmental

contamination. Adherence to proper disposal procedures is crucial due to its potential as a skin

irritant, eye irritant, and its toxicity to aquatic life.[1][2] This guide provides essential information

for the safe and compliant disposal of chloroxylenol waste generated in research, scientific,

and drug development settings.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn. This includes safety glasses with side shields or goggles, chemical-

resistant gloves (such as impervious gloves), and a lab coat or long-sleeved clothing.[1] Work

should be conducted in a well-ventilated area to avoid inhalation of any dust or vapors.[3] In

case of accidental contact, flush the affected skin or eyes with copious amounts of water for at

least 15 minutes and seek medical attention if irritation persists.[1][4]

Step-by-Step Disposal Protocol for Chloroxylenol
Waste
The primary principle for the disposal of chloroxylenol is to treat it as a hazardous waste and to

follow all local, state, and federal environmental regulations.[4]

Segregation of Waste:
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Do not mix chloroxylenol waste with other waste streams.

Collect all solid chloroxylenol waste, including contaminated materials like gloves, paper

towels, and empty containers, in a dedicated and clearly labeled hazardous waste

container.

Aqueous solutions containing chloroxylenol should also be collected in a separate, labeled

container for hazardous liquid waste.

Container Labeling:

The waste container must be clearly and accurately labeled with the words "Hazardous

Waste" and the chemical name "Chloroxylenol."

Include the concentration and any other components of the waste mixture.

Ensure the date of accumulation is recorded on the label.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents.[3]

Keep the container tightly closed to prevent spills or the release of vapors.[3]

Arranging for Disposal:

Dispose of the contents and the container through an approved and licensed waste

disposal company.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste. They will have established procedures

and contracts with certified waste handlers.

Never pour chloroxylenol solutions down the drain or dispose of solid chloroxylenol in the

regular trash, as it is toxic to aquatic life.[1]

Spill Management:
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In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill.

For solid spills, carefully sweep or vacuum the material and place it into a labeled

hazardous waste container.[3] Avoid generating dust.[3]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container.

Clean the spill area thoroughly with soap and water.

Summary of Chloroxylenol Safety and Disposal
Information
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Characteristic Description Citation

Chemical Name
Chloroxylenol (4-Chloro-3,5-

dimethylphenol)
[3]

CAS Number 88-04-0 [1]

Primary Hazards

Harmful if swallowed, causes

skin irritation, may cause an

allergic skin reaction, causes

serious eye irritation.

[2]

Environmental Hazards
Very toxic to aquatic life with

long-lasting effects.
[2]

Required PPE

Safety glasses or goggles,

chemical-resistant gloves,

protective clothing.

[1]

Disposal Method

Dispose of as hazardous

waste through an approved

waste disposal plant in

accordance with local, state,

and federal regulations.

[1][4]

Incompatible Materials
Strong oxidizing agents, strong

bases.
[3]

Chloroxylenol Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

chloroxylenol waste in a laboratory setting.
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Caption: Workflow for the safe disposal of chloroxylenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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